Cas no 143706-79-0 (1-benzyl-3-(trifluoromethyl)-1h-pyrazol-5-ol)

• Product Name: 1-benzyl-3-(trifluoromethyl)-1h-pyrazol-5-ol
• CAS No: 143706-79-0
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• MDL: MFCD16616707
• CID: 1313958
• PubChem ID: 10083077
• Update Time: 2025-09-19

1-benzyl-3-(trifluoromethyl)-1h-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(trifluoromethyl)-1h-pyrazol-5-ol
• DTXSID101220981
• 1-Benzyl-5-hydroxy-3-(trifluoromethyl)pyrazole
• 2-benzyl-5-(trifluoromethyl)-1H-pyrazol-3-one
• AEZWELOKOGULQG-UHFFFAOYSA-N
• AKOS015157568
• SCHEMBL15148105
• AGECVHWNUIFTCE-UHFFFAOYSA-N
• 1-(phenylmethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
• 143706-79-0
• MFCD16616707

• MDL： MFCD16616707
• Inchi： 1S/C11H9F3N2O/c12-11(13,14)9-6-10(17)16(15-9)7-8-4-2-1-3-5-8/h1-6,15H,7H2
• InChI Key： AGECVHWNUIFTCE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(CC2C=CC=CC=2)N1)=O)(F)F

Computed Properties

• Exact Mass: 242.06669740g/mol
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-benzyl-3-(trifluoromethyl)-1h-pyrazol-5-ol

Introduction to 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 143706-79-0)

1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol, identified by the CAS number 143706-79-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol, particularly the presence of a benzyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and biological interactions, making it a subject of extensive study in drug discovery and development.

The benzyl group in 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol introduces a hydrophobic moiety that can enhance binding affinity to biological targets, while the trifluoromethyl group is known for its ability to modulate metabolic stability and pharmacokinetic profiles. These structural elements have been strategically incorporated to optimize the compound's interaction with biological systems, particularly in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol. Studies have demonstrated that the trifluoromethyl group can significantly influence the electronic distribution within the molecule, thereby affecting its binding mode to enzymes and receptors. This has opened up new avenues for designing molecules with enhanced efficacy and selectivity, particularly in the treatment of inflammatory diseases, cancer, and infectious disorders.

In the realm of medicinal chemistry, 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol has been explored as a lead compound for further derivatization. Researchers have synthesized various analogs to evaluate their biological activity and pharmacological effects. Preliminary findings suggest that modifications to the benzyl and trifluoromethyl groups can lead to compounds with improved solubility, bioavailability, and target specificity. These findings are particularly relevant in the context of developing next-generation drugs that address unmet medical needs.

The pyrazole core of 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol is also known for its role in antimicrobial and anti-inflammatory applications. Recent studies have highlighted its potential in inhibiting enzymes involved in bacterial virulence and inflammation pathways. The trifluoromethyl substitution enhances these effects by stabilizing key intermediates in enzymatic reactions, thereby increasing the compound's therapeutic potential. This has prompted further investigation into its use as an antimicrobial agent and as a component in combination therapies.

Moreover, the synthesis of 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol has been optimized using modern synthetic techniques to improve yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing environmental impact while maintaining high chemical integrity. These advancements are crucial for scaling up production for preclinical and clinical studies.

The pharmacokinetic profile of 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol has been thoroughly evaluated using non-invasive imaging techniques and bioavailability assays. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. This is a significant advantage in drug development, as it simplifies dosing regimens and improves patient compliance.

Future research on 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol will likely focus on elucidating its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to determine how the compound interacts with biological targets. Additionally, structure-based drug design approaches will be utilized to refine its structure further, enhancing its therapeutic efficacy.

The integration of artificial intelligence (AI) into drug discovery has also shown promise in accelerating the development of compounds like 1-benzyl-3-(trifluoromethyl)-1H-pyrazol-5-ol. AI-driven platforms can predict novel molecular structures with desired properties, reducing the time required for hit identification and lead optimization. This interdisciplinary approach combines traditional medicinal chemistry expertise with cutting-edge computational tools to streamline drug development pipelines.

In conclusion, 1-benzyl - 3 - (trif luoro methyl) - 1 H - py ra z ol - 5 - ol (CAS No . 143706 - 79 - 0 ) represents a promising candidate for further pharmaceutical exploration . Its unique structural features , combined with recent advances i n synthetic chemist ry an d computational biology , position it as a valuable tool i n developi ng novel therapeutic agents . As research continues , we can expect more insights i nto its biological activities an d potential medical applications . p >